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Absorption Wavelength Data

The table below summarizes the quantitative absorption data for C.I. Disperse Red 19 from multiple

sources.

Additional Spectral
Information

Amax Absorption
Wavelength (nm)

Solvent/Condition Source

495 nm Ethanol A secondary absorption Academic study [1]
peak at 285 nm. [1]
495 nm Not specified (likely Cited as a key identifier Chemical supplier &
standard condition) for the compound. [2] technical data [2]
496 nm Not specified (likely Reported as the Bioresearch

standard condition)

absorbance peak. [3]

company database

[3]

The data shows a high degree of consistency, confirming 495 nm as the principal Amax in the visible

spectrum. The academic study further provides molar extinction coefficients, which are critical for

quantitative analysis [1]:
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e At495 nm: 23.0x 103 M~*cm™*
e At285 nm: 9.3 x103M*cm™!

Experimental Methodology for Spectral Analysis

For researchers aiming to reproduce the UV-Vis measurements, the following protocol can be derived from

the search results.

(Start ExperimenD

Click to download full resolution via product page

Experimental workflow for determining the Amax of Disperse Red 19.

e Step 1: Prepare Dye Solution - Dissolve C.I. Disperse Red 19 in ethanol to create stock solutions.
The academic study found that concentrations of 10~4 M and 10~> M yielded regular and sufficiently
intense absorption spectra for analysis [1].
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e Step 2: Measure Absorbance - Use a standard UV-Vis spectrophotometer to record the absorption
spectrum across a range of 200-700 nm [1].

e Step 3: Analyze Spectrum - ldentify the wavelengths of maximum absorption. The results should
show two clear peaks: one in the UV region around 285 nm and the primary peak in the visible region
at 495 nm [1].

e Step 4: Record Amax - Document 495 nm as the Amax for C.I. Disperse Red 19 in ethanol [1].

Technical Context and Applications

Understanding the Amax is crucial for applications that leverage the dye's light-interaction properties.

¢ Solvent Dependence: The reported Amax of 495 nm is for ethanol. It is important to note that the
absorption wavelength can be affected by the solvent environment. Research on other disperse dyes
has shown that Amax can shift with changes in temperature and pressure, particularly in subcritical
and supercritical carbon dioxide used in textile dyeing processes [4]. For C.I. Disperse Red 19, the
specific magnitude of such shifts was not detailed in the search results.

o Key Applications: This dye is not only used in textile dyeing [5] but also in advanced scientific and
optical applications. It is utilized as red side groups in nonlinear optical (NLO) polyesters for
potential use in optical switching devices and can be bonded with polyurethane to form stable films
for analog systems [5] [6].

Research Considerations

For a complete experimental picture, you may also want to:

¢ Verify the solvent for your specific application, as Amax can shift with different solvents.

e Consult full-spectrum graphs available in some databases [3] to understand the complete
absorption profile and any shoulder peaks.

e Explore modern analytical methods like the reverse-phase HPLC separation cited in one source,
which can be used for analysis and purification [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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